Cas no 1260901-96-9 (2-(2-Bromoethyl)-2H-1,2,3-triazole)

• Product Name: 2-(2-Bromoethyl)-2H-1,2,3-triazole
• CAS No: 1260901-96-9
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD11617334
• CID: 2090861
• PubChem ID: 55269715
• Update Time: 2025-06-12

2-(2-Bromoethyl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoethyl)-2H-1,2,3-triazole
• F2167-8479
• 2-(2-bromoethyl)triazole
• 2H-1,2,3-Triazole, 2-(2-bromoethyl)-
• SY253019
• 2-(2-BROMOETHYL)-1,2,3-TRIAZOLE
• MFCD11617334
• AKOS006317961
• DB-250551
• AS-62569
• 1260901-96-9
• C72075

• MDL： MFCD11617334
• Inchi： 1S/C4H6BrN3/c5-1-4-8-6-2-3-7-8/h2-3H,1,4H2
• InChI Key： PHXQLUBRRXUBQK-UHFFFAOYSA-N
• SMILES： BrCCN1N=CC=N1

Computed Properties

• Exact Mass: 174.97451g/mol
• Monoisotopic Mass: 174.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(2-Bromoethyl)-2H-1,2,3-triazole

Recent Advances in the Application of 2-(2-Bromoethyl)-2H-1,2,3-triazole (CAS: 1260901-96-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-Bromoethyl)-2H-1,2,3-triazole (CAS: 1260901-96-9) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This heterocyclic compound combines the unique reactivity of the 1,2,3-triazole moiety with the alkylating potential of the bromoethyl group, making it particularly valuable for drug discovery and bioconjugation applications. Recent studies have demonstrated its utility in click chemistry reactions, targeted drug delivery systems, and as a precursor for more complex pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(2-Bromoethyl)-2H-1,2,3-triazole as a key intermediate in the synthesis of novel kinase inhibitors. The bromoethyl side chain allowed for efficient coupling with various nucleophiles, while the triazole ring contributed to improved binding affinity through hydrogen bond interactions. The resulting compounds showed promising activity against several cancer cell lines, with IC50 values in the low micromolar range.

Another significant application was reported in ACS Chemical Biology, where this compound was employed as a bifunctional linker for antibody-drug conjugates (ADCs). The researchers took advantage of both the triazole's click chemistry compatibility and the bromoethyl group's reactivity to create stable, site-specific conjugates with improved pharmacokinetic properties compared to traditional maleimide-based linkers.

Recent structural-activity relationship (SAR) studies have revealed that modifications to the 2-(2-Bromoethyl)-2H-1,2,3-triazole scaffold can significantly influence biological activity. A 2024 publication in Bioorganic & Medicinal Chemistry Letters demonstrated that substitution at the 4-position of the triazole ring could enhance target selectivity while maintaining the compound's reactivity profile.

From a synthetic chemistry perspective, several novel routes to 2-(2-Bromoethyl)-2H-1,2,3-triazole have been developed, as reported in a 2023 Tetrahedron Letters paper. These improved synthetic methods offer higher yields (up to 85%) and better scalability compared to traditional approaches, making the compound more accessible for pharmaceutical applications.

Ongoing research is exploring the use of this compound in PROTAC (proteolysis targeting chimera) development, where its dual functionality allows for simultaneous binding to target proteins and E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society national meeting showed promising degradation activity against several challenging drug targets.

In conclusion, 2-(2-Bromoethyl)-2H-1,2,3-triazole (CAS: 1260901-96-9) continues to demonstrate significant potential across multiple areas of pharmaceutical research. Its unique combination of chemical reactivity and biological compatibility makes it particularly valuable for modern drug discovery efforts, especially in the development of targeted therapies and bioconjugates.